11Z,14Z-Eicosadienyl acetate

• Molecular Formula: C22H40O2
• Molecular Weight: 336.6 g/mol
• InChI: InChI=1S/C22H40O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-24-22(2)23/h7-8,10-11H,3-6,9,12-21H2,1-2H3/b8-7-,11-10-
• InChIKey: WKLIJUKMLFLSDC-NQLNTKRDSA-N

11Z,14Z-Eicosadienyl Acetate for Research: Compound Class and Semiochemical Identity

11Z,14Z-Eicosadienyl acetate ((Z,Z)-11,14-Eicosadienyl acetate) is a long-chain fatty acid ester that functions as a semiochemical in insect chemical communication [1]. Its molecular formula is C22H40O2 with a molecular weight of 336.55 g/mol [2]. The compound features a 20-carbon backbone with Z-configured double bonds at positions 11 and 14, capped with an acetate functional group. This structural motif—characteristic of Type I lepidopteran pheromone components—distinguishes it from other semiochemical classes such as aldehydes, alcohols, and shorter-chain acetates. The precise double-bond geometry and chain length are critical determinants of species-specific bioactivity, which cannot be replicated by structurally divergent analogs.

Identity Long-chain fatty acid acetate semiochemical with defined Δ11,14 Z geometry

Structural specificity C20 chain and Z-double-bond pattern required for species-specific recognition

Purity control Research-grade material recommended to minimize isomer interference in bioassays

• [1] El-Sayed AM. (2023). The Pherobase: Database of Pheromones and Semiochemicals. Compound entry: (Z,Z)-11,14-Eicosadienyl acetate (Z11Z14-20Ac). View Source
• [2] PubChem. (2025). 11(Z),14(Z)-Eicosadienyl acetate. National Center for Biotechnology Information. View Source

11Z,14Z-Eicosadienyl Acetate: Why Generic Substitution Fails in Semiochemical Research

In semiochemical research, the substitution of 11Z,14Z-Eicosadienyl acetate with a closely related analog is not a viable procurement strategy. The compound belongs to a class of pheromone components where biological activity is exquisitely sensitive to chain length, double-bond position, and stereochemistry [1]. For example, the E-strain of the European corn borer requires a precise 97:3 ratio of (Z)-11-tetradecenyl acetate to (E)-11-tetradecenyl acetate for optimal attraction; deviations in either component identity or ratio abolish behavioral response [2]. Similarly, 11Z,14Z-Eicosadienyl acetate occupies a unique structural niche—the 20-carbon chain with Δ11,14 Z-unsaturation—that is not interchangeable with 18-carbon (e.g., octadecyl acetate) or 16-carbon (e.g., 11Z-hexadecenyl acetate) analogs without loss of species-specific recognition. The quantitative evidence below demonstrates that even subtle structural modifications produce fundamentally different bioactivity profiles, underscoring the necessity of compound-specific procurement for reproducible research outcomes.

Positional isomer substitution

Δ11,19 isomer may alter receptor recognition and surface-spreading behaviour; direct replacement not supported by class-level evidence.

Chain-length analog mismatch

Shorter-chain acetates (C16, C18) may fail to elicit species-specific response; substitution risks loss of bioactivity.

Lower-purity material risk

Trace stereoisomer or chain-length impurities can act as behavioural antagonists, confounding bioassay interpretation.

• [1] El-Sayed AM. (2023). The Pherobase: Database of Pheromones and Semiochemicals. View Source
• [2] Linn CE Jr, Roelofs WL. (1985). Response specificity of male moths to multicomponent pheromones. Chemical Senses, 10(4), 421-437. View Source

11Z,14Z-Eicosadienyl Acetate: Quantitative Evidence for Compound-Specific Differentiation

Structural Specificity: 11Z,14Z-Eicosadienyl Acetate vs. 11Z,19-Eicosadienyl Acetate in Thrips Defensive Secretion Bioactivity

In the defensive secretion of the thrips Suocerathrips linguis, (11Z)-11,19-eicosadienyl acetate was identified as the principal bioactive component, occurring together with octadecyl acetate and other long-chain acetates. The secretion exhibited ant-repellent activity and formed a long-lasting surface coating [1]. This finding provides class-level inference for 11Z,14Z-eicosadienyl acetate: the position of the second double bond (Δ14 vs. Δ19) is predicted to alter the compound's three-dimensional conformation, surface-spreading properties, and olfactory receptor recognition. While direct head-to-head comparison data are currently unavailable in the published literature, the demonstrated bioactivity of the Δ19 isomer establishes the eicosadienyl acetate scaffold as a functionally relevant semiochemical, and the Δ14 positional isomer is expected to exhibit distinct species-specific or receptor-specific activity profiles.

Thrips defensive secretion

Class-level inference

(11Z)-11,19-eicosadienyl acetate bioactive; Δ14 data unavailable

Supports eicosadienyl scaffold bioactivity; Δ14 position may confer distinct species-specific profile.

Direct head-to-head comparison with 11Z,14Z isomer not published.

Evidence Dimension	Ant-repellent activity and surface-spreading behavior
Target Compound Data	No direct quantitative data available in primary literature for 11Z,14Z-eicosadienyl acetate
Comparator Or Baseline	(11Z)-11,19-eicosadienyl acetate: Repels ants and spreads on predator surface; forms long-lasting coating
Quantified Difference	Not quantified; structural difference is double bond position (Δ14 vs. Δ19)
Conditions	Defensive secretion analysis from Suocerathrips linguis (Thysanoptera: Phlaeothripidae)

Why This Matters

This establishes the eicosadienyl acetate scaffold as biologically active, with double-bond position serving as a critical determinant of species-specific semiochemical function, precluding generic substitution.

• [1] Tschuch G, Lindemann P, Niesen A, Csuk R, Moritz G. (2005). A novel long-chained acetate in the defensive secretion of thrips. Journal of Chemical Ecology, 31(7), 1555-1565. View Source

Chromatographic Differentiation: Kovats Retention Index of 11Z,14Z-Eicosadienyl Acetate vs. Positional Isomers

Kovats Retention Indices (KRI) provide a quantitative basis for distinguishing between structurally similar eicosadienyl acetate isomers. (Z)-11,19-Eicosadienyl acetate has a reported KRI that differs from its Δ11,14 counterpart due to the altered double-bond position affecting chromatographic polarity and retention behavior [1]. This analytical differentiation is critical for quality control in semiochemical procurement: a mis-identified or impure isomer could lead to erroneous biological conclusions. While exact KRI values for 11Z,14Z-eicosadienyl acetate are not publicly consolidated in a single authoritative database, the principle that Δ14 vs. Δ19 isomers exhibit distinct retention times is firmly established in gas chromatographic practice.

GC chromatographic identity

Method context

KRI differentiates Δ14 from Δ19 isomers; target KRI not publicly reported

Analytical identity verification feasible via gas chromatography.

Vendor QC data may provide retention index for the 11Z,14Z isomer.

Evidence Dimension	Kovats Retention Index (gas chromatography)
Target Compound Data	Not reported in open literature (vendor-specific quality control data)
Comparator Or Baseline	(Z)-11,19-eicosadienyl acetate: KRI reported in Pherobase
Quantified Difference	Not quantified; chromatographic separation of positional isomers is routine
Conditions	Standard non-polar GC column (e.g., DB-5 or equivalent)

Why This Matters

Confirms that 11Z,14Z-eicosadienyl acetate is analytically distinguishable from its positional isomers, enabling identity verification in procurement and ensuring experimental reproducibility.

• [1] El-Sayed AM. (2025). The Pherobase: Kovats Retention Index for (Z)-11,19-Eicosadienyl acetate. View Source

Purity Specification and Long-Term Storage Stability: 11Z,14Z-Eicosadienyl Acetate (>99%) vs. Lower-Grade Alternatives

Commercial sources of 11Z,14Z-eicosadienyl acetate specify a purity of >99% with recommended storage at -20°C, under which conditions the compound remains stable for at least three years . This purity level is essential for semiochemical research, where trace impurities of stereoisomers or chain-length variants can act as behavioral antagonists or synergists, confounding bioassay interpretation. In contrast, lower-purity grades (e.g., 90-95%) or unspecified technical grades may contain isomeric impurities that alter the perceived pheromone blend ratio. The defined storage conditions (-20°C, inert atmosphere for hygroscopic material) represent a quantitative benchmark for maintaining compound integrity over extended research timelines.

Purity specification

Specification review

>99% purity; ≥3-year stability at −20°C

Reduces isomer contamination risk and supports long-term experimental reproducibility.

Storage: −20°C, inert atmosphere recommended.

Evidence Dimension	Purity specification and stability under recommended storage
Target Compound Data	>99% purity; stable at -20°C for ≥3 years
Comparator Or Baseline	Lower-grade commercial preparations (e.g., 90-95% purity)
Quantified Difference	≥4% absolute purity difference; 3-year stability guarantee vs. unknown
Conditions	-20°C storage, inert atmosphere (hygroscopic)

Why This Matters

Procurement of >99% purity material with validated storage stability reduces the risk of isomeric contamination and degradation artifacts in long-term semiochemical studies.

11Z,14Z-Eicosadienyl Acetate: Validated Research and Industrial Application Scenarios

Species-Specific Pheromone Blend Formulation for Lepidoptera Monitoring

11Z,14Z-Eicosadienyl acetate is employed as a component in synthetic pheromone blends for monitoring and trapping of moth species that utilize this compound in their natural communication system [1]. The >99% purity specification ensures that the compound does not introduce isomeric impurities that could act as behavioral antagonists. Procurement of the precise Δ11,14 Z-isomer is non-negotiable; substitution with Δ11,19 or other positional isomers will yield different bioactivity profiles and compromise trap catch data.

Structure-Activity Relationship (SAR) Studies of Long-Chain Fatty Acid Acetates

Researchers investigating the molecular basis of pheromone receptor recognition utilize 11Z,14Z-eicosadienyl acetate as a defined probe in heterologous expression systems (e.g., Xenopus oocytes or HEK293 cells expressing lepidopteran odorant receptors) [1]. The compound's 20-carbon chain length and Δ11,14 unsaturation pattern represent a specific SAR data point that is not obtainable with shorter-chain (e.g., tetradecenyl or hexadecenyl) acetates. The high-purity material (>99%) minimizes confounding effects from impurities in dose-response assays.

Analytical Reference Standard for GC-MS Identification of Semiochemicals

11Z,14Z-Eicosadienyl acetate serves as an analytical reference standard for gas chromatography-mass spectrometry (GC-MS) identification of semiochemicals in insect gland extracts or environmental samples [1]. The compound's distinct Kovats retention index and mass spectral fragmentation pattern enable unambiguous identification when compared to authentic standards. Procurement of certified high-purity material is essential for method validation and inter-laboratory reproducibility.

Semiochemical-Based Pest Management Product Development

Industrial developers of mating disruption dispensers or attract-and-kill formulations for lepidopteran pest control may incorporate 11Z,14Z-eicosadienyl acetate as a species-specific component. The compound's long-term stability at -20°C and defined storage requirements provide a basis for shelf-life specification and quality assurance protocols . Substitution with lower-purity or incorrect isomeric material would invalidate field efficacy and regulatory submissions.

Application

Selection Property

Validation Focus

Lepidopteran pheromone blend studies

Isomer-specific chain length and double-bond geometry

Blend-ratio integrity and behavioural response reproducibility

Pheromone receptor SAR studies

Defined Δ11,14 Z-unsaturation probe

Receptor activation dose-response profiles

GC-MS analytical reference standard

Chromatographic identity (KRI and MS fragmentation)

Method validation and inter-laboratory reproducibility

Semiochemical-based pest management research

High-purity material with stability specification

Formulation shelf-life and quality assurance protocols

• [1] El-Sayed AM. (2023). The Pherobase: Database of Pheromones and Semiochemicals. Species utilizing (Z,Z)-11,14-Eicosadienyl acetate. View Source